3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide

• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 3-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide
• InChI: InChI=1S/C20H22N2O5S/c1-13-8-9-17(27-4)16(10-13)21-18(23)14-6-5-7-15(11-14)22-19(24)20(2,3)12-28(22,25)26/h5-11H,12H2,1-4H3,(H,21,23)
• InChI Key: IZZNFUAPOYXUOX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=CC=C2)N3C(=O)C(CS3(=O)=O)(C)C

Description

3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. DMXAA was first synthesized in 1995 by researchers at the University of Auckland in New Zealand. Since then, numerous studies have been conducted to investigate the synthesis, mechanism of action, and potential applications of DMXAA in cancer treatment.

Mechanism of Action

The mechanism of action of 3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide is complex and not fully understood. It is believed that this compound works by activating the immune system and inducing the production of cytokines, which are proteins that play a role in the immune response. This compound has also been shown to inhibit the formation of new blood vessels in tumors, which can limit the supply of nutrients and oxygen to the tumor and inhibit its growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to increase the production of cytokines, such as tumor necrosis factor alpha (TNF-α) and interferon gamma (IFN-γ). This compound has also been shown to inhibit the production of vascular endothelial growth factor (VEGF), which is a protein that stimulates the growth of new blood vessels.

Advantages and Limitations for Lab Experiments

3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide has several advantages as a research tool. It is a well-characterized compound that has been extensively studied in preclinical models. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, there are also limitations to the use of this compound in lab experiments. This compound has been shown to be toxic to some normal cells, which can limit its usefulness in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several potential future directions for research on 3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide. One area of interest is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of interest is the development of new methods for targeting this compound to specific types of cancer cells. Finally, there is interest in investigating the potential of this compound as a treatment for other diseases, such as infectious diseases and autoimmune disorders.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. This compound has been shown to induce tumor necrosis and inhibit tumor growth in preclinical studies. The mechanism of action of this compound is complex and not fully understood, but it is believed to involve the activation of the immune system and the inhibition of angiogenesis. This compound has several advantages as a research tool, but there are also limitations to its use in lab experiments. There are several potential future directions for research on this compound, including the development of new formulations and the investigation of its potential as a treatment for other diseases.

Synthesis Methods

The synthesis of 3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide involves several steps, including the reaction of 2-methoxy-5-methylphenylamine with 2-chloro-4,4-dimethyl-3-oxoisothiazolidine to form the intermediate 3-(2-methoxy-5-methylphenyl)-4,4-dimethyl-1,3-thiazolidine-2,5-dione. This intermediate is then reacted with benzoyl chloride to form the final product, this compound.

Scientific Research Applications

3-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxy-5-methylphenyl)benzamide has been extensively studied for its potential as an anti-cancer agent. In preclinical studies, this compound has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer types, including lung, breast, colon, and prostate cancer. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in some cancer models.